Cas no 1339912-08-1 (4-(4-Methylpyrrolidine-3-carbonyl)morpholine)

• Product Name: 4-(4-Methylpyrrolidine-3-carbonyl)morpholine
• CAS No: 1339912-08-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD18870702
• CID: 5243981
• PubChem ID: 63720609
• Update Time: 2026-03-08

4-(4-Methylpyrrolidine-3-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpyrrolidine-3-carbonyl)morpholine
• (4-Methylpyrrolidin-3-yl)(morpholino)methanone
• Methanone, (4-methyl-3-pyrrolidinyl)-4-morpholinyl-
• 4-(4-Methylpyrrolidine-3-carbonyl)morpholine

• MDL： MFCD18870702
• Inchi： 1S/C10H18N2O2/c1-8-6-11-7-9(8)10(13)12-2-4-14-5-3-12/h8-9,11H,2-7H2,1H3
• InChI Key： XKJNFGXYEDMIEM-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1CNCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: -0.5
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-Methylpyrrolidine-3-carbonyl)morpholine

Comprehensive Overview of 4-(4-Methylpyrrolidine-3-carbonyl)morpholine (CAS No. 1339912-08-1)

4-(4-Methylpyrrolidine-3-carbonyl)morpholine (CAS No. 1339912-08-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique morpholine and pyrrolidine hybrid structure, serves as a versatile intermediate in the synthesis of bioactive compounds. Its carbonyl linkage and methylpyrrolidine moiety contribute to its distinct physicochemical properties, making it valuable for drug discovery and material science applications.

In recent years, the demand for 4-(4-Methylpyrrolidine-3-carbonyl)morpholine has surged due to its role in developing kinase inhibitors and GPCR-targeted therapies, which are pivotal in treating chronic diseases. Researchers frequently search for "synthesis of morpholine derivatives" or "pyrrolidine-based drug intermediates," reflecting the compound's relevance in modern medicinal chemistry. Its structural adaptability allows for modifications that enhance bioavailability and target selectivity, addressing key challenges in drug design.

The compound's CAS No. 1339912-08-1 is often queried alongside terms like "scaffold optimization" and "heterocyclic building blocks," highlighting its utility in fragment-based drug discovery. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards. Environmental and safety considerations are also prominent, with searches for "green synthesis of morpholine compounds" emphasizing sustainable production methods.

From an industrial perspective, 4-(4-Methylpyrrolidine-3-carbonyl)morpholine is integral to scaling up high-value APIs (Active Pharmaceutical Ingredients). Its compatibility with flow chemistry and continuous manufacturing processes aligns with Industry 4.0 trends, reducing waste and improving efficiency. The compound's logP and solubility profiles are frequently analyzed to predict ADME properties, a hot topic in computational chemistry circles.

Emerging applications in agrochemicals, particularly as a precursor for crop protection agents, further expand its market potential. Patent literature reveals innovative uses in polymer stabilization and catalysis, underscoring its interdisciplinary appeal. As the scientific community prioritizes structure-activity relationships (SAR), this compound's 3D conformation and hydrogen-bonding capacity remain subjects of active investigation.

In summary, 4-(4-Methylpyrrolidine-3-carbonyl)morpholine (CAS No. 1339912-08-1) exemplifies the convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from precision medicine to sustainable chemistry—position it as a cornerstone of modern organic synthesis. Future research will likely explore its enantioselective synthesis and biodegradability, addressing evolving regulatory and environmental demands.